Cas no 147631-33-2 ([1,1'-Biphenyl]-2,2',5-triol,5'-methyl-)

• Product Name: [1,1'-Biphenyl]-2,2',5-triol,5'-methyl-
• CAS No: 147631-33-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 100726
• Update Time: 2024-01-24

[1,1'-Biphenyl]-2,2',5-triol,5'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',5-triol,5'-methyl-
• [1,1-Biphenyl]-2,2,5-triol,5-methyl-(9CI)
• [1,1'-Biphenyl]-2,2',5-triol, 5'-methyl-

• Inchi： 1S/C13H12O3/c1-8-2-4-12(15)10(6-8)11-7-9(14)3-5-13(11)16/h2-7,14-16H,1H3
• InChI Key： XHKBLIKNZVKFJL-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2O)=CC(O)=CC=C1O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.2

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 415.9±45.0 °C(Predicted)
• pka: 9?+-.0.43(Predicted)